Cas no 1608996-73-1 (NTN)

• Product Name: NTN
• CAS No: 1608996-73-1
• MF: C₃₃H₂₁NO₆
• MW: 527.522948980331
• CID: 3037030
• PubChem ID: 102131741
• Update Time: 2025-04-21

NTN Chemical and Physical Properties

Names and Identifiers

• H3NTN
• NTN
• 6,6',6''-Nitrilotris(2-naphthoic acid)
• 6-[bis(6-carboxynaphthalen-2-yl)amino]naphthalene-2-carboxylic acid
• 1608996-73-1
• CS-0379431

• Inchi： 1S/C33H21NO6/c35-31(36)25-4-1-22-16-28(10-7-19(22)13-25)34(29-11-8-20-14-26(32(37)38)5-2-23(20)17-29)30-12-9-21-15-27(33(39)40)6-3-24(21)18-30/h1-18H,(H,35,36)(H,37,38)(H,39,40)
• InChI Key： KMOBUNLHXZTQGA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C=CC(=C2)N(C1C=CC2C=C(C(=O)O)C=CC=2C=1)C1C=CC2C=C(C(=O)O)C=CC=2C=1)=O

Computed Properties

• Exact Mass: 527.13688739Da
• Monoisotopic Mass: 527.13688739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines